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Compound of Interest

Sodium phenoxyacetate
Compound Name:
monohydrate

Cat. No.: B1324497

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium phenoxyacetate, the sodium salt of phenoxyacetic acid, serves as a key intermediate
in various chemical and pharmaceutical syntheses. This technical guide provides a preliminary
investigation into sodium phenoxyacetate monohydrate, summarizing its chemical and
physical properties, detailing a laboratory-scale synthesis protocol, and presenting its
crystallographic structure. Furthermore, this document explores the known and potential
biological activities of phenoxyacetate derivatives, including their roles in antibiotic production
and as potential therapeutic agents. Toxicological data is also presented to provide a
preliminary safety profile.

Chemical and Physical Properties

Sodium phenoxyacetate monohydrate is a white to off-white crystalline powder. Its
fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula CsHoNaOa [1]

Molecular Weight 192.14 g/mol [1]

CAS Number 313222-85-4 (hydrate)

Appearance White to off-white 2]
powder/crystal

Melting Point 262-264 °C (decomposes) [2]

Solubility in Water 223.6 g/Lat 20 °C [2]

pKa (of phenoxyacetic acid) 3.17 at 20 °C

Synthesis of Sodium Phenoxyacetate

A detailed experimental protocol for the synthesis of sodium phenoxyacetate is outlined below,
adapted from patent literature. This one-step reaction involves the reaction of phenol and
chloroacetic acid in a sodium hydroxide solution.

Experimental Protocol:

Materials:

Phenol

Chloroacetic acid

Sodium hydroxide

Deionized water

Procedure:[3]

¢ Preparation of Sodium Hydroxide Solution: Prepare a 9.0% (w/w) aqueous solution of
sodium hydroxide. For example, dissolve 28g of sodium hydroxide in 282ml of deionized
water. Allow the solution to cool to room temperature.
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Reaction: To the sodium hydroxide solution, add 28.2g (0.30 mol) of phenol and 37.8g (0.40
mol) of chloroacetic acid sequentially while stirring.

Heating: Heat the reaction mixture to 80°C and maintain this temperature for 4 hours with
continuous stirring.

Crystallization: After the reaction is complete, stop heating and allow the solution to cool to
30°C and leave it overnight to facilitate crystallization.

Isolation and Drying: Collect the resulting white solid by suction filtration. Dry the filter cake in
a vacuum oven at 70°C to obtain sodium phenoxyacetate.
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Solution Preparation

Sodium Hydroxide (solid)

Deionized Water
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9.0% NaOH Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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